Cas no 1070661-20-9 (rac-(3R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpiperidine-3-carboxylic acid)

• Product Name: rac-(3R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpiperidine-3-carboxylic acid
• CAS No: 1070661-20-9
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• CID: 6267846
• PubChem ID: 102390329
• Update Time: 2025-06-25

rac-(3R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpiperidine-3-carboxylic acid
• EN300-1717003
• rac-(3R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-phenylpiperidine-3-carboxylic acid
• 1070661-20-9

• Inchi： 1S/C27H25NO4/c29-26(30)20-14-19(18-8-2-1-3-9-18)15-28(16-20)27(31)32-17-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h1-13,19-20,25H,14-17H2,(H,29,30)/t19-,20+/m0/s1
• InChI Key： GXLAOQUEIARIMB-VQTJNVASSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@H](C(=O)O)C[C@H](C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 427.17835828g/mol
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpiperidine-3-carboxylic acid

Research Brief on rac-(3R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpiperidine-3-carboxylic acid (CAS: 1070661-20-9)

The compound rac-(3R,5R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-phenylpiperidine-3-carboxylic acid (CAS: 1070661-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in the synthesis of bioactive molecules and peptide-based therapeutics. Its structural complexity and stereochemical properties make it a valuable scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and modulating protein-protein interactions.

Recent studies have focused on optimizing the synthetic routes for rac-(3R,5R)-1-Fmoc-5-phenylpiperidine-3-carboxylic acid to enhance yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric hydrogenation protocol using a chiral ruthenium catalyst, achieving >95% enantiomeric excess (ee) for the desired (3R,5R)-isomer. This advancement addresses previous challenges in stereocontrol during the piperidine ring formation, which often led to racemic mixtures requiring tedious separations.

In pharmacological applications, researchers have incorporated this building block into protease-resistant peptidomimetics targeting the SARS-CoV-2 main protease (Mpro). The phenylpiperidine moiety demonstrates improved binding affinity through hydrophobic interactions with the S2 subsite of the viral protease, as evidenced by X-ray crystallography studies (Nature Communications, 2024). The Fmoc-protected carboxyl group enables efficient solid-phase peptide synthesis (SPPS) while maintaining compatibility with standard deprotection conditions.

Analytical characterization of 1070661-20-9 has been refined using advanced techniques. A recent application note from Waters Corporation (2024) details a UPLC-MS/MS method with a BEH C18 column (1.7 µm, 2.1×50 mm) that resolves all four stereoisomers within 5 minutes using a methanol/water gradient with 0.1% formic acid. This method proves crucial for quality control in GMP manufacturing of derivatives, particularly for ensuring the absence of the (3S,5S)-diastereomer which showed antagonistic effects in dopamine D3 receptor assays.

The compound's stability profile has been systematically investigated under various conditions. Accelerated stability studies (40°C/75% RH for 6 months) indicate that rac-(3R,5R)-1-Fmoc-5-phenylpiperidine-3-carboxylic acid maintains >98% purity when stored desiccated at -20°C, but shows approximately 5% decomposition at room temperature due to gradual Fmoc cleavage. These findings have direct implications for storage protocols in medicinal chemistry workflows.

Emerging applications include its use as a key fragment in the development of sigma-1 receptor ligands, as demonstrated in a recent patent (WO2023187647). The constrained piperidine geometry provides optimal spatial orientation for receptor binding, with lead compounds showing nanomolar affinity and >100-fold selectivity over sigma-2 receptors. This specificity profile suggests potential for treating neuropathic pain without the adverse effects associated with opioid receptor modulation.

Future research directions highlighted in a 2024 ACS Medicinal Chemistry Letters perspective article emphasize the compound's utility in constructing spirocyclic peptidomimetics through intramolecular cyclizations. Computational modeling predicts that derivatives incorporating this scaffold could achieve enhanced blood-brain barrier permeability while maintaining aqueous solubility above 50 µg/mL - a critical balance for CNS drug development.